Cas no 1361567-07-8 (2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl)

2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl is a halogenated biphenyl derivative featuring reactive bromomethyl and trifluoromethyl substituents, along with multiple chlorine atoms. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the construction of complex aromatic frameworks. The presence of both bromomethyl and trifluoromethyl groups enhances its utility in cross-coupling reactions and functionalization processes, while the trichloro substitution pattern contributes to stability and regioselectivity in further transformations. Its structural features make it valuable for pharmaceutical and agrochemical research, where precise halogenation is often required. The compound is typically handled under controlled conditions due to its reactivity.
2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl structure
1361567-07-8 structure
Product name:2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl
CAS No:1361567-07-8
MF:C14H7BrCl3F3
MW:418.463590860367
CID:4790738

2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl
    • Inchi: 1S/C14H7BrCl3F3/c15-6-7-2-1-3-10(14(19,20)21)12(7)9-4-8(16)5-11(17)13(9)18/h1-5H,6H2
    • InChI Key: COUWLARUPIGQMI-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=CC(C(F)(F)F)=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Topological Polar Surface Area: 0
  • XLogP3: 6.9

2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A011010624-1g
2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl
1361567-07-8 97%
1g
1,445.30 USD 2021-05-31
Alichem
A011010624-250mg
2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl
1361567-07-8 97%
250mg
475.20 USD 2021-05-31
Alichem
A011010624-500mg
2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl
1361567-07-8 97%
500mg
815.00 USD 2021-05-31

2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl Related Literature

Additional information on 2'-(Bromomethyl)-2,3,5-trichloro-6'-(trifluoromethyl)biphenyl

2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl (CAS No. 1361567-07-8) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical and physical properties. The molecule features a bromomethyl group attached to the second position of one benzene ring and a trifluoromethyl group on the sixth position of the other ring. Additionally, the first benzene ring is substituted with three chlorine atoms at positions 2, 3, and 5. This combination of substituents imparts distinctive electronic and steric effects, making this compound a subject of interest in various fields of chemistry.

The synthesis of 2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, reducing costs and minimizing environmental impact. For instance, the use of catalytic systems and green chemistry principles has become increasingly popular in the synthesis of such compounds. These methods not only enhance efficiency but also align with global sustainability goals.

One of the most notable applications of this compound lies in its use as an intermediate in the pharmaceutical industry. The presence of multiple halogen atoms makes it an ideal candidate for further functionalization in drug discovery programs. Recent studies have highlighted its potential as a building block for developing novel anti-cancer agents. Researchers have demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines, suggesting its role in targeted therapy development.

In addition to pharmaceutical applications, 2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, derivatives of this compound have been explored as components in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on improving the stability and conductivity of these materials by modifying the substituents on the biphenyl core.

The environmental impact of this compound is another area of active research. Given its complex structure and halogen content, understanding its fate in natural environments is crucial for assessing potential risks. Studies have shown that this compound undergoes slow degradation under aerobic conditions due to its high stability. However, recent findings suggest that microbial degradation could play a significant role in breaking down such compounds under specific environmental conditions.

From a regulatory standpoint, 2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl must comply with stringent safety standards due to its chemical composition. Regulatory agencies worldwide are increasingly focusing on hazard assessment and risk management for such compounds. Researchers are collaborating with regulatory bodies to develop robust testing protocols that ensure safe handling and disposal practices.

In conclusion, 2'-(Bromomethyl)-2,3,5-Trichloro-6'-(Trifluoromethyl)Biphenyl (CAS No. 1361567-07-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure provides a foundation for innovative research in pharmaceuticals, materials science, and environmental chemistry. As advancements continue to emerge in synthetic methodologies and application development, this compound is poised to play an even more significant role in shaping future technologies.

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